Cas no 1270332-86-9 (2-3-(benzyloxy)phenylpyrrolidine)

• Product Name: 2-3-(benzyloxy)phenylpyrrolidine
• CAS No: 1270332-86-9
• MF: C₁₇H₁₉NO
• MW: 253.338864564896
• CID: 6232439
• PubChem ID: 79016309
• Update Time: 2025-11-07

2-3-(benzyloxy)phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-3-(benzyloxy)phenylpyrrolidine
• 1270332-86-9
• AKOS017550139
• 2-[3-(benzyloxy)phenyl]pyrrolidine
• EN300-1863182
• SCHEMBL24310072

• Inchi： 1S/C17H19NO/c1-2-6-14(7-3-1)13-19-16-9-4-8-15(12-16)17-10-5-11-18-17/h1-4,6-9,12,17-18H,5,10-11,13H2
• InChI Key： VGWURAJYOUTIPR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)C1CCCN1

Computed Properties

• Exact Mass: 253.146664230g/mol
• Monoisotopic Mass: 253.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-3-(benzyloxy)phenylpyrrolidine

Chemical Profile of 2-3-(benzyloxy)phenylpyrrolidine (CAS No. 1270332-86-9)

2-3-(benzyloxy)phenylpyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 1270332-86-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a benzyloxy group at the 2-3 position of the phenylpyrrolidine core introduces unique chemical properties that make this molecule of particular interest for further investigation.

The structural configuration of 2-3-(benzyloxy)phenylpyrrolidine incorporates a pyrrolidine ring fused with a phenyl group, which is further modified by a benzyloxy substituent. This specific arrangement contributes to its distinct pharmacophoric features, enabling interactions with various biological targets. The benzyloxy moiety, in particular, is known to enhance lipophilicity and metabolic stability, making it a valuable component in drug design. Such structural attributes have positioned this compound as a promising candidate for exploring novel pharmacological pathways.

In recent years, the pharmaceutical industry has witnessed an increasing demand for innovative compounds that exhibit high specificity and efficacy. 2-3-(benzyloxy)phenylpyrrolidine has emerged as a compound of interest due to its potential role in modulating biological processes. Preliminary studies have suggested that this molecule may interact with enzymes and receptors involved in neurological and cardiovascular functions. The pyrrolidine scaffold is particularly relevant in this context, as it is a common motif found in several bioactive molecules that have demonstrated therapeutic value.

One of the most compelling aspects of 2-3-(benzyloxy)phenylpyrrolidine is its versatility in drug development. Researchers have been exploring its utility in synthesizing derivatives that could target specific diseases more effectively. For instance, modifications to the benzyloxy group or the phenylpyrrolidine core could lead to compounds with enhanced binding affinity or improved pharmacokinetic profiles. Such modifications are critical for optimizing drug candidates for clinical trials and eventual market approval.

The compound's potential applications extend beyond traditional therapeutic areas. Its unique chemical properties make it suitable for use in research as a tool compound to study enzyme mechanisms or as an intermediate in synthesizing more complex molecules. The growing interest in heterocyclic compounds like 2-3-(benzyloxy)phenylpyrrolidine underscores their importance in modern medicinal chemistry. As research continues to uncover new biological functions and pathways, compounds such as this one are likely to play a pivotal role in addressing unmet medical needs.

Recent advancements in computational chemistry have also facilitated the design and optimization of molecules like 2-3-(benzyloxy)phenylpyrrolidine. High-throughput virtual screening and molecular dynamics simulations allow researchers to predict binding interactions and assess metabolic stability with greater accuracy. These computational tools have accelerated the drug discovery process, enabling faster identification of promising candidates for further experimental validation. The integration of such technologies with traditional wet-lab approaches has significantly enhanced the efficiency of developing novel therapeutics.

The synthesis of 2-3-(benzyloxy)phenylpyrrolidine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyrrolidine core, while protecting group strategies have been employed to handle the sensitive benzyloxy moiety during synthesis.

Evaluation of 2-3-(benzyloxy)phenylpyrrolidine's biological activity has revealed intriguing findings that warrant further exploration. In vitro studies have shown that this compound exhibits moderate activity against certain enzymatic targets, suggesting its potential as an inhibitor or modulator. Additionally, preliminary pharmacokinetic studies indicate favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for evaluating its suitability as a drug candidate.

The future direction of research on 2-3-(benzyloxy)phenylpyrrolidine includes expanding its chemical space through structural diversification and exploring its interactions with biological targets at a deeper level. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, leading to the development of novel derivatives with enhanced therapeutic profiles. As our understanding of disease mechanisms evolves, compounds like 2-3-(benzyloxy)phenylpyrролидин will continue to be integral to advancing medical science.

In conclusion,2-3-(benzyloxy)phenylpyrролидин (CAS No. 1270332-86-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role as a building block for drug discovery underscores its importance in addressing contemporary challenges in medicine. With ongoing research efforts aimed at optimizing its pharmacological properties,this compound holds promise for contributing to future therapeutic breakthroughs.